Cas no 101500-22-5 (Benzaldehyde, 3-bromo-4-(octyloxy)-)

• Product Name: Benzaldehyde, 3-bromo-4-(octyloxy)-
• CAS No: 101500-22-5
• MF: C₁₅H₂₁BrO₂
• MW: 313.230044126511
• CID: 2623144
• Update Time: 2023-08-07

Benzaldehyde, 3-bromo-4-(octyloxy)- Chemical and Physical Properties

Names and Identifiers

• Benzaldehyde, 3-bromo-4-(octyloxy)-
• 3-BROMO-4-(OCTYLOXY)BENZALDEHYDE

• Inchi： 1S/C15H21BrO2/c1-2-3-4-5-6-7-10-18-15-9-8-13(12-17)11-14(15)16/h8-9,11-12H,2-7,10H2,1H3
• InChI Key： CTEGLDYUDSIDAV-UHFFFAOYSA-N
• SMILES： BrC1C=C(C=O)C=CC=1OCCCCCCCC

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 18
• Rotatable Bond Count: 9
• Complexity: 221
• Topological Polar Surface Area: 26.3